3,5-Dimethoxyphenylzinc Iodide, 0.5M in tetrahydrofuran

• IUPAC Name: 1,3-dimethoxybenzene-5-ide;iodozinc(1+)
• InChI: InChI=1S/C8H9O2.HI.Zn/c1-9-7-4-3-5-8(6-7)10-2;;/h4-6H,1-2H3;1H;/q-1;;+2/p-1
• InChI Key: USBHSISAPDLLGL-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC(=C[C-]=C1)OC.[Zn+]I
• Molecular Formula: C8H9IO2Zn
• Molecular Weight: 329.4 g/mol

Description

3,5-Dimethoxyphenylzinc iodide, 0.5M in tetrahydrofuran (3,5-DMPZI-THF) is an organometallic compound composed of zinc, iodine, and a phenyl group. It is a versatile reagent used in a variety of organic transformations, such as the synthesis of chiral compounds, the formation of cyclopropanes, and the preparation of aryl halides. It is also used in the synthesis of a variety of pharmaceuticals, such as anti-inflammatory drugs and antibiotics. The structure of 3,5-DMPZI-THF is shown in Figure 1.

Mechanism of Action

The mechanism of action of 3,5-DMPZI-THF is based on the formation of a zinc-iodide complex. The complex is formed when the zinc atom binds to the iodine atom, forming a covalent bond. This complex is then able to react with a variety of organic compounds, such as amines, alcohols, and carboxylic acids, to form a variety of products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,5-DMPZI-THF are not well understood. However, it is known that it can react with a variety of organic compounds, such as amines, alcohols, and carboxylic acids, to form a variety of products. Additionally, it has been used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs and antibiotics.

Advantages and Limitations for Lab Experiments

The advantages of using 3,5-DMPZI-THF in lab experiments include its high reactivity and its ability to form a variety of products. Additionally, it is relatively inexpensive and easy to obtain. The main limitation of 3,5-DMPZI-THF is its toxicity, which can be hazardous if not handled properly.

Future Directions

For the use of 3,5-DMPZI-THF include the development of new synthetic methods and the use of the compound in the synthesis of novel pharmaceuticals. Additionally, further research is needed to better understand the biochemical and physiological effects of the compound. Finally, further research is needed to develop safer methods for handling and storing the compound.

Synthesis Methods

3,5-DMPZI-THF is synthesized by a two-step process. In the first step, 3,5-dimethoxyphenylzinc bromide is prepared by the reaction of 3,5-dimethoxyphenol with zinc bromide in anhydrous tetrahydrofuran. In the second step, 3,5-dimethoxyphenylzinc bromide is reacted with iodine in anhydrous tetrahydrofuran to form 3,5-dimethoxyphenylzinc iodide. This reaction is conducted at room temperature and yields 3,5-DMPZI-THF in high yield.

Scientific Research Applications

3,5-DMPZI-THF has been used in a variety of scientific research applications. It has been used in the synthesis of chiral compounds, such as amino acids and peptides, as well as in the formation of cyclopropanes. It has also been used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs and antibiotics. Additionally, 3,5-DMPZI-THF has been used in the synthesis of biodegradable polymers and in the preparation of aryl halides.